Cas no 205927-03-3 ((S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol)

• Product Name: (S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• CAS No: 205927-03-3
• MF: C₂₄H₃₄O₂
• MW: 354.525567531586
• MDL: MFCD01862439
• CID: 92351
• PubChem ID: 24880926
• Update Time: 2025-10-16

(S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• (S)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• UNII-H4QBZ2LO84 component XXRMYXBSBOVVBH-RGMNGODLSA-N
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-, (1S)-
• 329735-68-4
• FT-0767390
• 6-tert-butyl-2-(3-tert-butyl-2-hydroxy-5, 6-dimethylphenyl)-3, 4-dimethylphenol
• 5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• (S)-(-)-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• [1,1'-Biphenyl]-2,2'-diol,3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-,(1R)-
• 205927-03-3
• 3,3'-Di-tert-butyl-5,5',6,6'-tetramethyl-[1,1'-biphenyl]-2,2'-diol
• 3,3'-Di-tert-butyl-5,5',6,6'-tetramethyl[1,1'-biphenyl]-2,2'-diol
• J-013448
• 101203-31-0
• MFCD01862439
• CS-0086508
• E76871
• racemic-5,5'-6,6'-Tetramethyl-3,3'-di-t-butyl-1,1'-biphenyl-2,2'-diol
• (R)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• FT-0710826
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-
• LS-15066
• BEA20331
• (+/-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• (S)-()-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• DTXSID90942783
• D83191
• CS-0086793
• (R)-(+)-5,5',6,6'-Tetramethyl-3,3'-di-t-butyl-1,1'-biphenyl-2,2'-diol
• E76870
• AKOS015910403
• SCHEMBL1524288
• NMVVBVMYPLMIOU-UHFFFAOYSA-N
• (S)-(-)-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol, 97%
• 6-tert-butyl-2-(3-tert-butyl-2-hydroxy-5,6-dimethylphenyl)-3,4-dimethylphenol
• 5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol, 97%
• [1,1'-Biphenyl]-2,2'-diol,3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-,(1S)-
• 3,3'-di-t-butyl-5,5',6,6'-tetramethyl-1,1'-biphenyl-2,2'-diol
• DB-246518
• (1S)-3,3'-Bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-[1,1'-biphenyl]-2,2'-diol

• MDL： MFCD01862439
• Inchi： 1S/C24H34O2/c1-13-11-17(23(5,6)7)21(25)19(15(13)3)20-16(4)14(2)12-18(22(20)26)24(8,9)10/h11-12,25-26H,1-10H3
• InChI Key： NMVVBVMYPLMIOU-UHFFFAOYSA-N
• SMILES： OC1C(=C(C)C(C)=CC=1C(C)(C)C)C1=C(C)C(C)=CC(=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 354.25600
• Monoisotopic Mass: 354.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: 53
• XLogP3: 7.6

Experimental Properties

• Color/Form: White powder
• Density: 1.012
• Melting Point: 170-174 °C
• Boiling Point: 420.8°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.545
• PSA: 40.46000
• LogP: 6.59340
• Solubility: Not determined
• Specific Rotation: -78° (c 0.352, THF)
• Optical Activity: [α]20/D -83±3°, c = 0.4 in THF

(S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Catalysts and Inorganic Chemicals Catalysts